Cas no 118971-61-2 (Caffeic Acid 1,1-Dimethylallyl Ester)

• Product Name: Caffeic Acid 1,1-Dimethylallyl Ester
• CAS No: 118971-61-2
• Molecular Formula: C₁₄H₁₆O₄
• Molecular Weight: 248.27444
• CID: 166141
• PubChem ID: 329755946

Caffeic Acid 1,1-Dimethylallyl Ester Properties

Names and Identifiers

• 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 3-methyl-2-buten-1-yl ester, (2E)-
• Caffeic acid 1,1-dimethylallyl ester
• KAFFEESA URE-1,1-DIMETHYLALLYLESTER
• 1,1-Dimethylallyl caffeate,1,1-Dimethylallyl caffeic acid ester,3-Methyl-2-butenyl caffeate
• 3,3-dimethylallyl caffeate
• isopentenyl caffeate
• KAFFEESURE-1,1-DIMETHYLALLYLESTER
• prenyl caffeate
• C10487
• Caffeic acid 1,1-dimethylallyl ester
• KAFFEESA URE-1,1-DIMETHYLALLYLESTER >95% (HPLC)
• 1,1-Dimethylallyl caffeate, 1,1-Dimethylallyl caffeic acid ester, 3-Methyl-2-butenyl caffeate
• 100884-13-7
• 3-methylbut-2-enyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• Caffeic acid 1,1-dimethylallyl ester, analytical standard
• 3-Methyl-2-butenyl caffeate
• 1,1-Dacae
• Q27108066
• CHEBI:8393
• Cinnamic acid, 3,4-dihydroxy-, 3-methyl-2-butenyl ester
• SCHEMBL14461142
• Prenyl cis-caffeate
• J-003986
• CHEMBL471184
• 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-,3-methyl-2-buten-1-yl ester,(2E)-
• 3-methylbut-2-enyl caffeate
• 1,1-Dimethylallyl caffeic acid ester
• 3-Methylbut-2-En-1-Yl (2e)-3-(3,4-Dihydroxyphenyl)prop-2-Enoate
• Prenyl cafeate
• Isoprenyl caffeate
• 118971-61-2
• BDBM50030893
• DB-257534
• (2E)-3-(3,4-dihydroxyphenyl)-2-propenoic acid 3-methyl-2-buten-1-yl ester
• Prenyl caffeate

• MDL： MFCD09752935
• InChIKey： TTYOHMFLCXENHR-GQCTYLIASA-N
• Inchi： InChI=1S/C14H16O4/c1-10(2)7-8-18-14(17)6-4-11-3-5-12(15)13(16)9-11/h3-7,9,15-16H,8H2,1-2H3/b6-4+
• SMILES： C/C(=C/COC(/C=C/C1C=CC(O)=C(O)C=1)=O)/C

Computed Properties

• Exact Mass: 248.10500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 248.10485899g/mol
• Heavy Atom Count: 18
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 2.62040
• PSA: 66.76000